2-bromo-3-chloro-5-methylbenzoic acid
Description
2-bromo-3-chloro-5-methylbenzoic acid is a chemical compound with the CAS Number: 154257-78-0 . It has a molecular weight of 249.49 . It is a solid substance with a storage temperature of 2-8°C .
Molecular Structure Analysis
The IUPAC name for this compound is 3-bromo-2-chloro-5-methylbenzoic acid . The InChI code is 1S/C8H6BrClO2/c1-4-2-5(8(11)12)7(10)6(9)3-4/h2-3H,1H3,(H,11,12) .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More specific physical and chemical properties like melting point, boiling point, and solubility were not found in the retrieved data.Safety and Hazards
The compound has been classified with the signal word 'Warning’ . It has hazard statements H315, H319, and H335, indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-bromo-3-chloro-5-methylbenzoic acid can be achieved through a multi-step process involving the bromination, chlorination, and carboxylation of a suitable starting material.", "Starting Materials": [ "3-methylbenzoic acid", "bromine", "chlorine", "sulfuric acid", "sodium hydroxide", "carbon dioxide" ], "Reaction": [ "Step 1: Bromination of 3-methylbenzoic acid with bromine in the presence of sulfuric acid to yield 2-bromo-3-methylbenzoic acid.", "Step 2: Chlorination of 2-bromo-3-methylbenzoic acid with chlorine in the presence of sulfuric acid to yield 2-bromo-3-chloro-5-methylbenzoic acid.", "Step 3: Carboxylation of 2-bromo-3-chloro-5-methylbenzoic acid with carbon dioxide in the presence of sodium hydroxide to yield 2-bromo-3-chloro-5-methylbenzoic acid." ] } | |
CAS RN |
1510148-27-2 |
Product Name |
2-bromo-3-chloro-5-methylbenzoic acid |
Molecular Formula |
C8H6BrClO2 |
Molecular Weight |
249.5 |
Purity |
95 |
Origin of Product |
United States |
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